- Method for preparing 2-chloro-1,3-thiazole-5-carboxaldehyde, China, , ,
Cas no 95453-58-0 (2-chloro-1,3-thiazole-5-carbaldehyde)
95453-58-0 structure
Product Name:2-chloro-1,3-thiazole-5-carbaldehyde
CAS No:95453-58-0
MF:C4H2ClNOS
MW:147.582778453827
MDL:MFCD01568717
CID:61780
PubChem ID:1479765
Update Time:2024-10-25
2-chloro-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Chlorothiazole-5-carbaldehyde
- 2-Chlorothiazole-5-carboxaldehyde
- 2-chloro-1,3-thiazole-5-carbaldehyde
- 2-Chloro-1,3-thiazole-5-carboxaldehyde
- 5-THIAZOLECARBOXALDEHYDE, 2-CHLORO-
- 2-Chloro-thiazole-5-carbaldehyde
- PKCBQQXHFIDIIG-UHFFFAOYSA-N
- SBB086559
- PB14244
- TRA0074110
- 2-CHLORO-5-THIAZOLECARBOXALDEHYDE
- AM8046
- 2-Chloro-5-thiazolecarboxaldehyde (ACI)
- 2-Chlorothiazole-5-carboxaldehyde, 97%
- 10N-075
- J-509176
- BDBM50486234
- CHEMBL2228159
- Z1201621106
- 95453-58-0
- AKOS005069245
- 2-CHLORO-5-FORMYLTHIAZOLE
- 2-chloro-1,3-thiazole-5-carbaldehyde, AldrichCPR
- SCHEMBL360323
- MFCD01568717
- CS-W001048
- SY024025
- DTXSID30363170
- ALBB-015270
- (2-chloro-1,3-thiazol-5-yl)formaldehyde
- EN300-126064
-
- MDL： MFCD01568717
- Inchi： 1S/C4H2ClNOS/c5-4-6-1-3(2-7)8-4/h1-2H
- InChI Key： PKCBQQXHFIDIIG-UHFFFAOYSA-N
- SMILES： O=CC1=CN=C(Cl)S1
Computed Properties
- Exact Mass: 146.95500
- Monoisotopic Mass: 146.955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 58.2
Experimental Properties
- Density: 1.541
- Melting Point: 85-88°C
- Boiling Point: 278.6°C at 760 mmHg
- Flash Point: 122.3°C
- Refractive Index: 1.637
- PSA: 58.20000
- LogP: 1.60900
- Sensitiveness: Air Sensitive
2-chloro-1,3-thiazole-5-carbaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H302-H317-H319
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- Hazard Category Code： 43
- Safety Instruction： 36/37
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,2-8°C
2-chloro-1,3-thiazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 093519-250mg |
2-Chlorothiazole-5-carbaldehyde |
95453-58-0 | 95% | 250mg |
￡10.00 | 2022-03-01 | |
| Fluorochem | 093519-1g |
2-Chlorothiazole-5-carbaldehyde |
95453-58-0 | 95% | 1g |
￡19.00 | 2022-03-01 | |
| Fluorochem | 093519-5g |
2-Chlorothiazole-5-carbaldehyde |
95453-58-0 | 95% | 5g |
￡57.00 | 2022-03-01 | |
| Fluorochem | 093519-10g |
2-Chlorothiazole-5-carbaldehyde |
95453-58-0 | 95% | 10g |
￡97.00 | 2022-03-01 | |
| Ambeed | A162388-250mg |
2-Chlorothiazole-5-carbaldehyde |
95453-58-0 | 98% | 250mg |
$11.0 | 2025-04-14 | |
| Ambeed | A162388-1g |
2-Chlorothiazole-5-carbaldehyde |
95453-58-0 | 98% | 1g |
$19.0 | 2025-04-14 | |
| Ambeed | A162388-5g |
2-Chlorothiazole-5-carbaldehyde |
95453-58-0 | 98% | 5g |
$47.0 | 2025-04-14 | |
| Ambeed | A162388-10g |
2-Chlorothiazole-5-carbaldehyde |
95453-58-0 | 98% | 10g |
$82.0 | 2025-04-14 | |
| Ambeed | A162388-25g |
2-Chlorothiazole-5-carbaldehyde |
95453-58-0 | 98% | 25g |
$138.0 | 2025-04-14 | |
| abcr | AB467060-1 g |
2-Chlorothiazole-5-carbaldehyde, min. 95%; . |
95453-58-0 | 1g |
€74.10 | 2022-03-01 |
2-chloro-1,3-thiazole-5-carbaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Cyclohexane ; -78 °C; 0.5 h, -78 °C
1.2 -78 °C; 10 min, -78 °C; 2 h, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Ammonia Solvents: Water ; neutralized
1.2 -78 °C; 10 min, -78 °C; 2 h, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Ammonia Solvents: Water ; neutralized
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt
1.2 Reagents: Acetic acid Solvents: Water ; 3 h, rt → 70 °C
1.2 Reagents: Acetic acid Solvents: Water ; 3 h, rt → 70 °C
Reference
- Thiazole ring-containing triazinone compound, its preparation method and application, China, , ,
Production Method 3
Reaction Conditions
Reference
- Preparation of heterocyclyl-substituted, especially thiazolyl-substituted tetracyclic compounds, end-capped with peptide derivatives as antiviral agents for treating hepatitis C virus infection, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 -78 °C; 1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 30 min, -78 °C
1.2 -78 °C; 1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 30 min, -78 °C
Reference
- Preparation of substituted pyrimidinium compounds for combating animal pests, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 10 min, -78 °C
1.2 2 h, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 5 min, rt
1.4 Reagents: Ammonium hydroxide Solvents: Water ; basified, rt
1.2 2 h, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 5 min, rt
1.4 Reagents: Ammonium hydroxide Solvents: Water ; basified, rt
Reference
- Preparation of N-aroyldehydroamino acids as lymphocyte function associated antigen-1 antagonists., World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
Reference
- Preparation of [(pyrazolyl, isoxazolyl, oxazolyl, oxadiazolyl, or thiadiazolyl)methyl]malononitrile derivatives as pesticides, World Intellectual Property Organization, , ,
2-chloro-1,3-thiazole-5-carbaldehyde Raw materials
- Ethyl formate
- 2-chloro-1,3-thiazole
- 3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane, 1-[(2-chloro-5-thiazolyl)methyl]-, chloride (1:1)
2-chloro-1,3-thiazole-5-carbaldehyde Preparation Products
2-chloro-1,3-thiazole-5-carbaldehyde Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:95453-58-0)2-chloro-1,3-thiazole-5-carbaldehyde
Order Number:A11148
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:08
Price ($):449.0
Email:sales@amadischem.com
2-chloro-1,3-thiazole-5-carbaldehyde Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:95453-58-0)2-chloro-1,3-thiazole-5-carbaldehyde
Purity:99%
Quantity:100g
Price ($):449.0